![molecular formula C18H22N4O2 B2372020 6-Cyclopropyl-2-({1-[(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)methyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one CAS No. 2197805-45-9](/img/structure/B2372020.png)
6-Cyclopropyl-2-({1-[(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)methyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one
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Description
6-Cyclopropyl-2-({1-[(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)methyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of novel pyridazin-3-one derivatives through the reaction between 3-oxo-2-arylhydrazonopropanals and active methylene compounds has been established. These derivatives form the basis for further reactions leading to a variety of biologically active compounds, including azolo[1,5-a]pyrimidine derivatives, showcasing the versatility of pyridazinone frameworks in medicinal chemistry (Ibrahim & Behbehani, 2014).
Research into the antibacterial activity of 7-azetidinylquinolones has demonstrated the impact of substituents on the azetidine moiety, affecting both potency and physicochemical properties. This highlights the importance of cyclopropyl and azetidinyl groups in developing new antibacterial agents (Frigola et al., 1994).
Biological Activities
Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone have shown potential as antidepressant and nootropic agents. The incorporation of azetidine rings into these structures underscores their significance in the design of central nervous system (CNS) active agents (Thomas et al., 2016).
The enzymatic chemistry of cyclopropane and aziridine groups in natural products reveals their role in a wide range of biological activities, including antibiotic and antitumor properties. This demonstrates the biological relevance of small, strained ring systems like cyclopropyl and azetidinyl groups in drug discovery (Thibodeaux, Chang, & Liu, 2012).
Properties
IUPAC Name |
6-cyclopropyl-2-[[1-[(1-methyl-2-oxopyridin-4-yl)methyl]azetidin-3-yl]methyl]pyridazin-3-one |
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InChI |
InChI=1S/C18H22N4O2/c1-20-7-6-13(8-18(20)24)9-21-10-14(11-21)12-22-17(23)5-4-16(19-22)15-2-3-15/h4-8,14-15H,2-3,9-12H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWAILWYWIKUTCH-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=CC1=O)CN2CC(C2)CN3C(=O)C=CC(=N3)C4CC4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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